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Compound of Interest

Compound Name: 2-Iodo-4-methylbenzoic acid

Cat. No.: B1587636 Get Quote

An In-Depth Technical Guide to 2-Iodo-4-methylbenzoic Acid: Commercial Availability,

Synthesis, and Applications

Introduction
2-Iodo-4-methylbenzoic acid (CAS No. 1829-21-6) is a substituted aromatic carboxylic acid

that serves as a pivotal building block in modern organic synthesis.[1] Its unique structural

features—a carboxylic acid group for derivatization and an iodine atom that acts as a versatile

synthetic handle—make it a valuable intermediate for researchers, particularly those in

medicinal chemistry and drug development. The strategic placement of the iodo and methyl

groups on the benzoic acid scaffold allows for the regio-controlled synthesis of complex

molecular architectures. This guide provides a comprehensive overview of its commercial

availability, key physicochemical properties, synthetic methodologies, and critical applications,

with a focus on its role in the pharmaceutical industry.

Commercial Availability and Sourcing
2-Iodo-4-methylbenzoic acid is readily available from a variety of chemical suppliers, catering

to both small-scale research and larger-scale development needs. Purity levels typically range

from 95% to over 99%, ensuring suitability for sensitive synthetic applications. When sourcing

this reagent, it is crucial to consider purity, quantity, and supplier reliability to ensure

reproducible experimental outcomes.

Table 1: Commercial Supplier Overview for 2-Iodo-4-methylbenzoic Acid
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Supplier Purity Levels Offered Common Packaging Sizes

Ambeed, Inc. 95% Custom

Hangzhou J&H Chemical Co.,

Ltd.
99% 500g

HANGZHOU LEAP CHEM

CO., LTD.
98% 1kg

Win-Win Chemical CO.,

Limited
98% 5g

Career Henan Chemical Co. 98% (Industrial grade) 10g

AChemBlock 95% Custom

This table is a representative sample and not exhaustive. Researchers should verify current

stock and purity with individual suppliers.[2][3]

Physicochemical Properties and Spectroscopic
Profile
A thorough understanding of the compound's physical and spectroscopic properties is essential

for its correct identification and use in synthetic protocols.

Table 2: Key Physicochemical Properties
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Property Value Reference

CAS Number 1829-21-6

Molecular Formula C₈H₇IO₂ [1]

Molecular Weight 262.04 g/mol [1][2]

Appearance Solid

Storage
Keep in a dark place, sealed in

dry, 2-8°C

Dissociation Constant 4.22 at 25 °C

Spectroscopic analysis is the cornerstone of structural verification. While complete spectral

data for 2-Iodo-4-methylbenzoic acid should be obtained from the supplier's Certificate of

Analysis (CoA), typical analytical data includes ¹H NMR, ¹³C NMR, and Mass Spectrometry.[1]

For illustrative purposes, the ¹H NMR data for the related isomer, 2-Iodo-5-methylbenzoic acid,

is presented below, as it showcases the characteristic shifts expected for this class of

compounds.[4]

Table 3: Representative ¹H NMR Data for an Isomer (2-Iodo-5-methylbenzoic acid)

Proton
Assignment

Chemical Shift
(δ) [ppm]

Multiplicity
Coupling
Constant (J)
[Hz]

Solvent

H-6 7.91 Doublet (d) 8.2 CDCl₃

H-4 7.84 Doublet (d) 1.8 CDCl₃

H-3 7.02
Doublet of

doublets (dd)
8.2, 1.8 CDCl₃

-CH₃ 2.36 Singlet (s) - CDCl₃

Note: Data is for the isomer 2-Iodo-5-methylbenzoic acid and serves as an example.[4] The

carboxylic acid proton is often broad and its position is variable.
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Synthetic Pathways: A Technical Protocol
The synthesis of iodinated benzoic acids often proceeds via a Sandmeyer-type reaction,

starting from the corresponding aminobenzoic acid. This classic and reliable method involves

diazotization of the amine followed by displacement with an iodide salt.

Workflow for the Synthesis of Iodo-Methylbenzoic Acids
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Caption: General synthetic workflow for 2-Iodo-4-methylbenzoic acid.

Detailed Experimental Protocol (General Method)
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This protocol is a generalized procedure based on the synthesis of related iodo-aromatic

compounds.[5][6]

Diazotization:

Suspend the starting material, 2-Amino-4-methylbenzoic acid, in a solution of dilute

hydrochloric acid in a reaction vessel.

Cool the suspension to 0-5°C in an ice bath with constant stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise, ensuring

the temperature remains below 5°C.

Continue stirring the mixture at this temperature for an additional 25-30 minutes after the

addition is complete to ensure full formation of the diazonium salt.

Iodide Displacement:

In a separate flask, dissolve potassium iodide (KI) in water.

Add this potassium iodide solution dropwise to the cold diazonium salt suspension.

Effervescence (release of N₂ gas) will be observed.

After the addition is complete, allow the mixture to warm to room temperature and then

heat gently (e.g., at reflux) for 1-2 hours to drive the reaction to completion.[5]

Work-up and Purification:

Cool the reaction mixture to room temperature.

If a precipitate (the crude product) has formed, collect it by vacuum filtration.

To remove excess iodine, wash the crude product with an aqueous solution of sodium

thiosulfate until the color disappears.[5]

Further purification can be achieved by dissolving the crude solid in a suitable organic

solvent like ether, washing with water and brine, drying over anhydrous sodium sulfate,

and concentrating under reduced pressure.[5]
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The final product can be obtained in high purity through recrystallization from an

appropriate solvent system (e.g., ethanol/water).

Applications in Research and Drug Development
The true value of 2-Iodo-4-methylbenzoic acid lies in its utility as a versatile intermediate. The

iodine atom is an excellent leaving group for transition-metal-catalyzed cross-coupling

reactions, while the carboxylic acid moiety provides a site for amidation or esterification.

Key Synthetic Transformations:
Cross-Coupling Reactions: The C-I bond is highly reactive in Suzuki, Sonogashira, Heck,

and Buchwald-Hartwig amination reactions, allowing for the facile introduction of aryl,

alkynyl, alkenyl, and amino groups, respectively. This is a cornerstone of modern drug

discovery for building molecular complexity.

Amide Bond Formation: The carboxylic acid can be readily converted to an amide by

coupling with a primary or secondary amine using standard coupling reagents (e.g., EDC,

HATU). This is one of the most common linkages found in pharmaceutical agents.

Esterification: Reaction with an alcohol under acidic conditions (Fischer esterification) or via

an acid chloride intermediate yields the corresponding ester.

Role as a Pharmaceutical Building Block
Isomers of iodo-methylbenzoic acid are critical in the synthesis of major pharmaceuticals. For

instance, 5-Iodo-2-methylbenzoic acid is a key intermediate in the production of Canagliflozin,

a medication for managing type 2 diabetes.[7] Similarly, 2-Iodo-5-methylbenzoic acid is a

documented precursor in the synthesis of Suvorexant, a dual orexin receptor antagonist for

treating insomnia.[8] These examples underscore the importance of this class of compounds in

constructing the core scaffolds of pharmacologically active molecules.
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Caption: Logical workflow from building block to complex pharmaceutical agent.

Safety, Handling, and Storage
As with any chemical reagent, proper handling and storage of 2-Iodo-4-methylbenzoic acid
are paramount for safety.

Hazards: The compound may cause an allergic skin reaction, skin irritation, and serious eye

irritation.[9][10] It is also considered harmful to aquatic life.

Personal Protective Equipment (PPE): Always wear appropriate protective gloves, safety

goggles, and a lab coat.[10][11] If dust formation is likely, use respiratory protection.[11]

Handling: Handle in a well-ventilated area, such as a fume hood. Avoid breathing dust and

prevent contact with skin and eyes.[9][12] Wash hands thoroughly after handling.[12]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][12] For

long-term stability, keep in a dark place at refrigerated temperatures (2-8°C).

Conclusion
2-Iodo-4-methylbenzoic acid is a commercially accessible and highly valuable reagent for

chemical synthesis. Its dual functionality enables a wide range of synthetic transformations,

making it an indispensable building block for constructing complex organic molecules. For

researchers and professionals in drug development, a firm grasp of its properties, synthetic

routes, and safe handling procedures is essential for leveraging its full potential in the creation

of novel therapeutics and functional materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [commercial availability of 2-Iodo-4-methylbenzoic acid].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587636#commercial-availability-of-2-iodo-4-
methylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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